Cas no 1805313-83-0 (4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid)

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid is a versatile pyridine-based carboxylic acid derivative featuring both an aminomethyl and a difluoromethyl substituent. The presence of the difluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design. The aminomethyl moiety provides a reactive handle for further functionalization, enabling conjugation or derivatization in pharmaceutical synthesis. Its carboxylic acid group allows for salt formation or esterification, improving solubility and bioavailability. This compound serves as a key intermediate in the development of bioactive molecules, particularly in the synthesis of enzyme inhibitors or receptor modulators. Its structural features contribute to improved binding affinity and selectivity in target interactions. The compound exhibits potential applications in agrochemical and material science due to its unique electronic properties imparted by the fluorine atoms.

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid structure

1805313-83-0 structure

Product name:4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

CAS No:1805313-83-0

MF:C₈H₈F₂N₂O₂

MW:202.158128738403

CID:4812177

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid
- Inchi： 1S/C8H8F2N2O2/c9-7(10)6-1-4(2-11)5(3-12-6)8(13)14/h1,3,7H,2,11H2,(H,13,14)
- InChI Key： GHKIYHHFROSZAF-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CN)C(C(=O)O)=CN=1)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 214
XLogP3: -2.4
Topological Polar Surface Area: 76.2

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077436-1g	4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid	1805313-83-0	97%	1g	$1,460.20	2022-04-01
Alichem	A029077436-250mg	4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid	1805313-83-0	97%	250mg	$494.40	2022-04-01
Alichem	A029077436-500mg	4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid	1805313-83-0	97%	500mg	$823.15	2022-04-01

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid Related Literature

1. Wearable microfluidics: fabric-based digital droplet flowmetry for perspiration analysis†

Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
2. Structural changes in nanoporous solids due to fluid adsorption: thermodynamic analysis and Monte Carlo simulations†

Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10

Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
4. Synthesis of azonia cyanine derivatives as NIR fluorescent probes for nucleic acid detection and cell imaging†

Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
5. Synthesis of Cl2 induced by low energy (0–18 eV) electron impact to condensed 1,2-C2F4Cl2 molecules

Mohamed Nejib Hedhili,Fabrice Bournel,Michel Tronc,Roger Azria Phys. Chem. Chem. Phys., 2002,4, 3350-3355

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

Research Briefing on 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805313-83-0)

In recent years, the compound 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805313-83-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl substitution, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and selective fluorination techniques. These advancements have facilitated the production of this compound on a larger scale, enabling more extensive biological evaluations. The compound's structural features, including the aminomethyl and carboxylic acid functional groups, make it a versatile intermediate for further derivatization.

Recent pharmacological studies have explored the biological activity of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid, particularly its role as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. In vitro assays have demonstrated its ability to selectively target and modulate the activity of specific enzymes, such as kinases and dehydrogenases, with high potency. These findings suggest its potential as a lead compound for the development of novel therapeutics for conditions like cancer, diabetes, and autoimmune diseases.

In addition to its enzyme inhibitory properties, this compound has also been investigated for its pharmacokinetic profile. Studies have shown favorable absorption and distribution characteristics, along with moderate metabolic stability. However, further optimization is needed to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design analogs with improved pharmacological properties.

The potential applications of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid extend beyond traditional small-molecule drug development. Recent research has explored its use in targeted drug delivery systems, where its functional groups can be conjugated with nanoparticles or antibodies to enhance specificity and efficacy. Additionally, its role in prodrug design has been investigated, leveraging its chemical stability and reactivity to create more effective therapeutic agents.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805313-83-0) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in novel therapeutic strategies. The compound's unique structural and functional attributes position it as a valuable tool for advancing our understanding of chemical biology and improving patient outcomes.